3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid hydrochloride
Overview
Description
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
Piperidones, which are precursors to the piperidine ring, are of particular interest due to their unique biochemical properties . They serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates .Molecular Structure Analysis
The molecular formula for a related compound, 3-Piperidin-4-yl-propanoic acid hydrochloride, is C8H16ClNO2 .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
The molecular weight of a related compound, 3-Piperidin-4-yl-propanoic acid hydrochloride, is 193.67 g/mol .Mechanism of Action
Target of Action
It’s known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . They are involved in a variety of intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Biochemical Pathways
Piperidine derivatives have been found to exhibit a wide range of biological and pharmacological activities . For instance, N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives have shown significant inhibitory bioactivity in HepG2 cells .
Pharmacokinetics
The limitations associated with antimicrobial agents include toxicity, resistance to existing drugs by altering the gene sequence, and pharmacokinetic differences .
Result of Action
It’s known that piperidine derivatives have a wide range of biological and pharmacological activities .
Action Environment
The success of similar compounds, such as those used in suzuki–miyaura coupling, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
Safety and Hazards
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid hydrochloride involves the reaction of piperidine with ethyl 2-oxo-4-carboxylate to form 4-piperidone-2-carboxylic acid ethyl ester, which is then reacted with hydroxylamine hydrochloride to form 3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "Piperidine", "Ethyl 2-oxo-4-carboxylate", "Hydroxylamine hydrochloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Piperidine is reacted with ethyl 2-oxo-4-carboxylate in the presence of a base such as sodium ethoxide to form 4-piperidone-2-carboxylic acid ethyl ester.", "Step 2: 4-piperidone-2-carboxylic acid ethyl ester is then reacted with hydroxylamine hydrochloride in the presence of a base such as sodium acetate to form 3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid.", "Step 3: The final step involves the addition of hydrochloric acid to the reaction mixture to form the hydrochloride salt of the compound, which can be isolated by filtration and drying." ] } | |
CAS RN |
2309465-48-1 |
Product Name |
3-(piperidin-4-yl)-1,2-oxazole-4-carboxylic acid hydrochloride |
Molecular Formula |
C9H13ClN2O3 |
Molecular Weight |
232.7 |
Purity |
95 |
Origin of Product |
United States |
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